Cas no 1227564-84-2 (2-fluoro-6-methylpyridine-3-carbaldehyde)

• Product Name: 2-fluoro-6-methylpyridine-3-carbaldehyde
• CAS No: 1227564-84-2
• MF: C₇H₆FNO
• MW: 139.127045154572
• CID: 6835244
• PubChem ID: 123311203
• Update Time: 2025-05-26

2-fluoro-6-methylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-methylpyridine-3-carboxaldehyde
• 2-fluoro-6-methylnicotinaldehyde
• 1227564-84-2
• MFCD16611275
• 2-fluoro-6-methylpyridine-3-carbaldehyde

• Inchi： 1S/C7H6FNO/c1-5-2-3-6(4-10)7(8)9-5/h2-4H,1H3
• InChI Key： BPJXJDYNYSYYCB-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CC(C)=N1

Computed Properties

• Exact Mass: 139.043341977Da
• Monoisotopic Mass: 139.043341977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30Ų

Additional information on 2-fluoro-6-methylpyridine-3-carbaldehyde

2-Fluoro-6-Methylpyridine-3-Carbaldehyde (CAS No. 1227564-84-2): A Comprehensive Overview

The compound 2-fluoro-6-methylpyridine-3-carbaldehyde (CAS No. 1227564-84-2) is an organic chemical with a unique structure that combines a pyridine ring, a fluoro substituent, and an aldehyde group. This compound has garnered attention in various fields due to its potential applications in drug design, material science, and environmental chemistry. Recent studies have highlighted its role in the development of novel therapeutic agents and its ability to participate in complex chemical reactions, making it a subject of interest for researchers worldwide.

Structure and Synthesis

The molecular structure of 2-fluoro-6-methylpyridine-3-carbaldehyde consists of a pyridine ring with substituents at positions 2, 3, and 6. The fluoro group at position 2, the aldehyde group at position 3, and the methyl group at position 6 create a unique electronic environment that influences its chemical reactivity. Synthesis of this compound typically involves multi-step organic reactions, including Friedel-Crafts alkylation, oxidation, and alkylation processes. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for research and industrial applications.

Applications in Drug Design

One of the most promising applications of 2-fluoro-6-methylpyridine-3-carbaldehyde lies in the field of drug design. The compound's structure allows for the incorporation of functional groups that can target specific biological pathways. For instance, researchers have explored its use as a precursor for designing inhibitors of kinase enzymes, which are crucial targets in cancer therapy. A study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, suggesting its potential as a lead molecule for anti-cancer drugs.

Role in Material Science

In material science, 2-fluoro-6-methylpyridine-3-carbaldehyde has been utilized as a building block for constructing advanced materials with tailored properties. Its ability to form coordination complexes with metal ions has led to its application in the synthesis of metal-organic frameworks (MOFs). A recent study in *Chemistry of Materials* highlighted the use of this compound to create MOFs with high surface area and porosity, which are ideal for gas storage and catalytic applications.

Environmental Applications

Beyond its roles in drug design and material science, 2-fluoro-6-methylpyridine-3-carbaldehyde has also found applications in environmental chemistry. The compound's reactivity towards nucleophiles makes it a useful reagent for detecting and quantifying trace amounts of heavy metals in water samples. A research article in *Environmental Science & Technology* reported on its use as a selective chelating agent for lead ions, offering a cost-effective solution for water purification systems.

Safety and Handling

While 2-fluoro-6-methylpyridine-3-carbaldehyde is not classified as a hazardous chemical under standard conditions, proper handling procedures should be followed to ensure safety. It is important to handle the compound in well ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and goggles. Storage should be done in tightly sealed containers to prevent contamination or degradation.

Conclusion

In summary, 2-fluoro-6-methylpyridine-3-carbaldehyde (CAS No. 1227564-84-2) is a versatile organic compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable tool in drug discovery, material synthesis, and environmental remediation. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing scientific innovation.